4,5-dibromo-2,7-naphthyridine
Overview
Description
4,5-Dibromo-2,7-naphthyridine (DBN) is a heterocyclic compound belonging to the family of naphthyridines, which are characterized by their five-membered ring structure. The compound is primarily used in the synthesis of organic and inorganic compounds as well as in the preparation of pharmaceuticals. It has been studied extensively due to its unique properties and potential applications in the fields of medicine, biochemistry, and pharmaceuticals.
Scientific Research Applications
4,5-dibromo-2,7-naphthyridine has been studied extensively due to its unique properties and potential applications in the fields of medicine, biochemistry, and pharmaceuticals. For example, 4,5-dibromo-2,7-naphthyridine has been used as a precursor for the synthesis of organic and inorganic compounds, including antibiotics, antifungal agents, and anti-inflammatory agents. Additionally, 4,5-dibromo-2,7-naphthyridine has been used in the development of novel drug delivery systems and as a component of cancer therapeutics. Furthermore, 4,5-dibromo-2,7-naphthyridine has been used in the synthesis of novel catalysts and as a model compound for studying the structure and reactivity of organic molecules.
Mechanism of Action
The mechanism of action of 4,5-dibromo-2,7-naphthyridine is not fully understood. However, it is believed that the compound interacts with biological molecules in a variety of ways. For example, 4,5-dibromo-2,7-naphthyridine has been shown to interact with proteins, DNA, and lipids. This interaction may lead to the formation of new chemical bonds, which could potentially alter the structure and function of the molecules. Additionally, 4,5-dibromo-2,7-naphthyridine has been shown to interact with enzymes, leading to the inhibition of their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,5-dibromo-2,7-naphthyridine have not been extensively studied. However, it is believed that 4,5-dibromo-2,7-naphthyridine may have a variety of effects on the body, including anti-inflammatory, anti-fungal, and anti-cancer properties. Additionally, 4,5-dibromo-2,7-naphthyridine has been shown to increase the permeability of cell membranes, which could potentially lead to increased absorption of drugs. Furthermore, 4,5-dibromo-2,7-naphthyridine has been shown to inhibit the activity of enzymes, which could potentially lead to the inhibition of certain metabolic pathways.
Advantages and Limitations for Lab Experiments
The use of 4,5-dibromo-2,7-naphthyridine in laboratory experiments has several advantages. First, 4,5-dibromo-2,7-naphthyridine is relatively inexpensive and easy to obtain. Additionally, 4,5-dibromo-2,7-naphthyridine can be synthesized through a variety of methods, making it a versatile compound for laboratory use. Furthermore, 4,5-dibromo-2,7-naphthyridine can be used as a model compound for studying the structure and reactivity of organic molecules. However, there are also several limitations to the use of 4,5-dibromo-2,7-naphthyridine in laboratory experiments. For example, the compound is relatively unstable and can be prone to degradation. Additionally, the mechanism of action of 4,5-dibromo-2,7-naphthyridine is not fully understood, making it difficult to predict the effects of the compound on biological systems.
Future Directions
The potential future directions for 4,5-dibromo-2,7-naphthyridine include further research into its mechanism of action, biochemical and physiological effects, and applications in medicine, biochemistry, and pharmaceuticals. Additionally, further research into the synthesis methods of 4,5-dibromo-2,7-naphthyridine could lead to the development of more efficient and cost-effective methods for its production. Furthermore, further research into the structure and reactivity of 4,5-dibromo-2,7-naphthyridine could lead to the development of novel catalysts and drug delivery systems. Finally, further research into the interactions between 4,5-dibromo-2,7-naphthyridine and biological molecules could lead to the development of new therapeutic agents.
Synthesis Methods
4,5-dibromo-2,7-naphthyridine can be synthesized through a variety of methods, including the use of a Grignard reagent, a Wittig reaction, and a Friedel-Crafts alkylation. The Grignard reagent method involves the reaction of a Grignard reagent with a halogenated naphthyridine, which produces an intermediate product that can then be reacted with a base to yield 4,5-dibromo-2,7-naphthyridine. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt, followed by the addition of a base to yield 4,5-dibromo-2,7-naphthyridine. The Friedel-Crafts alkylation method involves the reaction of an aromatic compound with an alkyl halide, followed by the addition of a base to yield 4,5-dibromo-2,7-naphthyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,5-dibromo-2,7-naphthyridine can be achieved through a multi-step process involving the bromination of naphthyridine and subsequent reactions to introduce the desired functional groups.", "Starting Materials": [ "2,7-naphthyridine", "Bromine", "Sodium hydroxide", "Hydrogen peroxide", "Acetic acid", "Sodium acetate", "Sodium carbonate", "Ethanol" ], "Reaction": [ "Step 1: Bromination of 2,7-naphthyridine with bromine in acetic acid to yield 4-bromo-2,7-naphthyridine", "Step 2: Bromination of 4-bromo-2,7-naphthyridine with bromine in acetic acid to yield 4,5-dibromo-2,7-naphthyridine", "Step 3: Reduction of 4,5-dibromo-2,7-naphthyridine with sodium hydroxide and hydrogen peroxide to yield 4,5-dibromo-2,7-dihydro-naphthyridine", "Step 4: Oxidation of 4,5-dibromo-2,7-dihydro-naphthyridine with sodium carbonate and hydrogen peroxide to yield 4,5-dibromo-2,7-naphthyridine" ] } | |
CAS RN |
27224-99-3 |
Product Name |
4,5-dibromo-2,7-naphthyridine |
Molecular Formula |
C8H4Br2N2 |
Molecular Weight |
287.9 |
Purity |
95 |
Origin of Product |
United States |
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